Cas no 2198443-89-7 (N-methyl-N,1-bis({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl})azetidin-3-amine)

• Product Name: N-methyl-N,1-bis({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl})azetidin-3-amine
• CAS No: 2198443-89-7
• MF: C₁₆H₁₈N₁₀
• MW: 350.381120204926
• CID: 5459634
• Update Time: 2025-07-09

N-methyl-N,1-bis({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl})azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N,1-bis({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl})azetidin-3-amine
• N,3-dimethyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-[1,2,4]triazolo[4,3-b]pyridazin-6-amine

• Inchi： 1S/C16H18N10/c1-10-17-19-13-4-6-15(21-25(10)13)23(3)12-8-24(9-12)16-7-5-14-20-18-11(2)26(14)22-16/h4-7,12H,8-9H2,1-3H3
• InChI Key： BGDROXBAPVFHEH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=NN=C(C)N3N=2)CC(C1)N(C)C1C=CC2=NN=C(C)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 513
• XLogP3: 0.8
• Topological Polar Surface Area: 92.6

Additional information on N-methyl-N,1-bis({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl})azetidin-3-amine

Comprehensive Analysis of N-methyl-N,1-bis({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl})azetidin-3-amine (CAS No. 2198443-89-7)

The compound N-methyl-N,1-bis({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl})azetidin-3-amine (CAS No. 2198443-89-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolo[4,3-b]pyridazine core and an azetidine scaffold, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like N-methyl-N,1-bis({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl})azetidin-3-amine has surged due to their versatility in medicinal chemistry. The compound's triazolo-pyridazine moiety is known for its bioisosteric properties, often serving as a replacement for purine or pyrimidine rings in drug design. This adaptability has led to increased searches for "triazolo[4,3-b]pyridazine derivatives" and "azetidine-based pharmaceuticals" in scientific databases, reflecting the growing interest in this chemical space.

The synthesis of CAS No. 2198443-89-7 involves multi-step organic reactions, with careful optimization required to achieve high yields and purity. Key challenges include the regioselective functionalization of the triazolo[4,3-b]pyridazine ring and the efficient coupling with the azetidin-3-amine backbone. Recent publications have explored microwave-assisted synthesis and flow chemistry techniques to improve the production process, addressing common queries about "scalable synthesis of complex heterocycles" in online forums.

From a pharmacological perspective, preliminary studies suggest that N-methyl-N,1-bis({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl})azetidin-3-amine may exhibit interesting biological activities. Its structural features align with current trends in targeting protein-protein interactions, a hot topic in drug discovery circles. The compound's potential as a small molecule modulator has sparked discussions about "next-generation therapeutic agents" and "precision medicine approaches" in scientific communities.

Analytical characterization of this compound requires advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. The presence of multiple nitrogen atoms in the triazolo[4,3-b]pyridazine units creates unique spectroscopic signatures that facilitate compound identification. This aspect is particularly relevant to researchers searching for "structural elucidation of nitrogen-rich heterocycles" or "NMR analysis of complex azetidine derivatives".

In the context of intellectual property, several patents have emerged covering triazolo[4,3-b]pyridazine-containing compounds, though specific claims regarding CAS No. 2198443-89-7 remain limited. This presents opportunities for further investigation, as evidenced by growing searches for "patent landscape of fused triazole derivatives" and "novel azetidine-based drug candidates". The compound's structural novelty positions it well for potential therapeutic applications in areas requiring targeted molecular interventions.

Environmental and safety assessments of N-methyl-N,1-bis({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl})azetidin-3-amine indicate that proper handling procedures should be followed, as with all research chemicals. While not classified as hazardous under standard regulations, prudent laboratory practices are recommended when working with this compound. This aligns with increasing online queries about "safe handling of nitrogen-rich heterocycles" and "best practices for pharmaceutical intermediates".

The future research directions for CAS No. 2198443-89-7 may include structure-activity relationship (SAR) studies to optimize its biological properties. The compound's modular structure allows for systematic modifications at the methyl groups on the triazolo[4,3-b]pyridazine rings or the azetidine nitrogen, addressing frequent searches for "rational drug design strategies" and "molecular optimization techniques". Such investigations could potentially unlock new therapeutic applications for this intriguing chemical entity.